Cas no 2229437-39-0 (2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol)

• Product Name: 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol
• CAS No: 2229437-39-0
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5943628
• PubChem ID: 165689821
• Update Time: 2025-06-08

2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol
• EN300-1756962
• 2229437-39-0

• Inchi： 1S/C8H13NOS/c1-6-7(11-5-9-6)4-8(2,3)10/h5,10H,4H2,1-3H3
• InChI Key： RPDKFBDURGVZPA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC(C)(C)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol

Introduction to 2-Methyl-1-(4-Methyl-1,3-thiazol-5-yl)propan-2-ol (CAS No. 2229437-39-0)

2-Methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol, with the CAS number 2229437-39-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol make it a promising candidate for various drug development initiatives.

The chemical structure of 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol consists of a thiazole ring substituted with a methyl group at the 4-position and a 2-methylpropan-2-ol moiety. This combination of functional groups imparts specific chemical and biological properties that are crucial for its potential use in pharmaceuticals. The thiazole ring is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ol has also been investigated for its potential as an antimicrobial agent. Thiazoles are known for their broad-spectrum antimicrobial activity, and preliminary studies have demonstrated that this compound exhibits potent activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, which is particularly important given the growing concern over antibiotic resistance.

In addition to its therapeutic applications, 2-methyl-1-(4-methyl-1,3-thiazol-5-y l)propan - 2 - ol has been studied for its role in chemical synthesis and as a building block in the development of more complex molecules. Its unique structure allows it to participate in various chemical reactions, making it a versatile intermediate in organic synthesis. Researchers have utilized this compound in the synthesis of novel derivatives with enhanced biological activities, further expanding its potential applications in drug discovery.

The synthesis of 2-methyl - 1 - (4 - methyl - 1 , 3 - thia z ol - 5 - yl ) pro pan - 2 - ol typically involves multi-step processes that include the formation of the thiazole ring and subsequent functional group modifications. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its practical application in pharmaceutical research and development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 2-methyl - 1 - (4 - methyl - 1 , 3 - thia z ol - 5 - yl ) pro pan - 2 - ol may be limited at present, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated favorable pharmacokinetic profiles and low toxicity levels, suggesting that this compound has the potential to advance to clinical trials in the near future.

In conclusion, 2-methyl - 1 - (4 - methyl - 1 , 3 - thia z ol - 5 - yl ) pro pan - 2 - ol (CAS No . 2 2 29437 - 39 -0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing therapeutic options for a range of diseases.